![molecular formula C9H10BrNO B1605612 Acetamide, N-(4-(bromomethyl)phenyl)- CAS No. 66047-05-0](/img/structure/B1605612.png)
Acetamide, N-(4-(bromomethyl)phenyl)-
Overview
Description
“Acetamide, N-(4-(bromomethyl)phenyl)-” is a chemical compound with the molecular formula C8H8BrNO . It is also known as bromomethyl-4-acetamidobenzene.
Molecular Structure Analysis
The molecular weight of “Acetamide, N-(4-(bromomethyl)phenyl)-” is 214.059 . The IUPAC Standard InChI is InChI=1S/C8H8BrNO/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3, (H,10,11) .Physical And Chemical Properties Analysis
The melting point of “Acetamide, N-(4-(bromomethyl)phenyl)-” is 166°C . The enthalpy of vaporization is 78 ± 2 kJ/mol at 480K and 77 ± 1 kJ/mol at 460K . The enthalpy of fusion is 26.0 kJ/mol at 440.3K and 25.8 kJ/mol at 441.2K .Scientific Research Applications
Electronic and Biological Interactions A study investigated the electronic and biological interactions of a related compound, focusing on its structural parameters, electron behavior, wave function, and biological properties. The research utilized density functional theory (DFT) to analyze the compound's optimized geometrical properties and its interactions in different solvents. Furthermore, the study carried out molecular docking to investigate potential fungal and cancer activities, indicating the compound's relevance in pharmaceutical applications (G. Bharathy et al., 2021).
Chemoselective Acetylation for Antimalarial Drugs Another application involves the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a critical intermediate in the synthesis of antimalarial drugs. This process, facilitated by immobilized lipase, underscores the compound's role in developing therapeutic agents. The study highlights the optimization of various parameters to improve yield and efficiency, showcasing the compound's utility in medicinal chemistry (Deepali B Magadum & G. Yadav, 2018).
Supramolecular Assembly and Interactions Research on supramolecular assembly involving N-(2-chlorophenyl) acetamide and phenyl (2-bromomethyl) benzoate revealed insights into intermolecular hydrogen bonds and weak C–H···Cl/Br interactions. These findings contribute to understanding crystal packing and molecular interactions, with implications for materials science and molecular engineering (D. Hazra et al., 2014).
Pharmacological Assessment of Acetamide Derivatives A study on the pharmacological assessment of novel acetamide derivatives for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic agents reveals the compound's versatility in drug discovery. This research synthesized new derivatives and evaluated their biological activities, demonstrating the compound's potential in developing new therapeutic agents (P. Rani et al., 2016).
Environmental and Analytical Applications The degradation of acetaminophen, a related compound, using advanced oxidation processes has been studied, highlighting the environmental applications of acetamide derivatives in water and wastewater treatment. Such studies explore the kinetics, mechanisms, and effects of various conditions on the degradation process, contributing to the field of environmental science (Yanyun Li et al., 2015).
Safety and Hazards
properties
IUPAC Name |
N-[4-(bromomethyl)phenyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-7(12)11-9-4-2-8(6-10)3-5-9/h2-5H,6H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGMURBFZECPJFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10216251 | |
Record name | Acetamide, N-(4-(bromomethyl)phenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66047-05-0 | |
Record name | Acetamide, N-(4-(bromomethyl)phenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066047050 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, N-(4-(bromomethyl)phenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[4-(bromomethyl)phenyl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.